Cas no 70588-05-5 (Obtusin)

• Product Name: Obtusin
• CAS No: 70588-05-5
• MF: C₁₈H₁₆O₇
• MW: 344.315445899963
• MDL: MFCD13195592
• CID: 59114
• PubChem ID: 155380
• Update Time: 2025-04-18

Obtusin Chemical and Physical Properties

Names and Identifiers

• 1,7-Dihydroxy-2,3,8-trimethoxy-6-methylanthracene-9,10-dione
• Obtusin
• 9,10-Anthracenedione, 1,7-dihydroxy-2,3,8-trimethoxy-6-methyl-
• BDBM50133046
• 0934AC
• AK120353
• AX8245769
• ST24036903
• C17040
• 588O055
• 1,7-dihydroxy-2,3,8-trimethoxy-6-methylanthraquinone
• 1,7-dihydroxy-2,3,8-trimethoxy-6-met
• MS-25273
• DTXSID20220869
• AKOS016010643
• CS-0032262
• Q-100954
• HY-N6057
• SCHEMBL16226754
• 1,7-Dihydroxy-2,3,8-trimethoxy-6-methylanthracene-9,10-dion
• VCA58805
• 1,7-Dihydroxy-2,3,8-trimethoxy-6-methylanthracene-9,10-dioneObtusin
• 1,7-Dihydroxy-2,3,8-trimethoxy-6-methylanthracene-9,10-dione pound>>Obtusin
• 70588-05-5
• CHEMBL511524
• CHEBI:80881
• Q27151381
• DA-56371

• MDL： MFCD13195592
• Inchi： 1S/C18H16O7/c1-7-5-8-12(18(25-4)13(7)19)15(21)11-9(14(8)20)6-10(23-2)17(24-3)16(11)22/h5-6,19,22H,1-4H3
• InChI Key： CFLNHFUPWNRWJA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=CC2C(C3C=C(C(=C(C=3C(C=21)=O)O)OC)OC)=O)O

Computed Properties

• Exact Mass: 344.09000
• Monoisotopic Mass: 344.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 344.3
• XLogP3: 3
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Powder
• Density: 1.409
• Melting Point: Not available
• Boiling Point: 614.9 ℃ at 760 mmHg
• Flash Point: 614.9 °C at 760 mmHg
• Refractive Index: 1.633
• PSA: 102.29000
• LogP: 2.20740
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Obtusin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Triterpenoids
• Naphthoquinones